![molecular formula C11H10N4O5 B5763261 methyl 4-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoate](/img/structure/B5763261.png)
methyl 4-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoate, also known as MNBA, is a chemical compound that has been widely studied for its potential applications in scientific research. MNBA is a member of the triazole family of compounds, which are known for their diverse biological activities. In
Mechanism of Action
The mechanism of action of methyl 4-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways within cells. The compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been found to inhibit the activation of the nuclear factor-kappa B (NF-kB) pathway, which is involved in the regulation of immune responses.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. In addition to its antimicrobial and anti-cancer activity, the compound has been shown to have antioxidant properties. This compound has also been found to reduce inflammation in various animal models, suggesting that it may have potential therapeutic applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using methyl 4-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoate in lab experiments is its relatively low toxicity compared to other compounds with similar biological activities. This makes it a safer option for researchers working with cell cultures and animal models. However, this compound's low solubility in aqueous solutions can make it difficult to work with in certain experimental settings.
Future Directions
There are several areas of future research that could be explored with methyl 4-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoate. One potential direction is the development of this compound-based drugs for the treatment of cancer and infectious diseases. Another area of interest is the investigation of this compound's potential as a neuroprotective agent, as recent studies have suggested that the compound may have beneficial effects on the nervous system. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its synthesis method for increased yield and purity.
Synthesis Methods
The synthesis of methyl 4-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoate involves the reaction of 4-hydroxybenzoic acid with 1-methyl-3-nitro-1H-1,2,4-triazole in the presence of a suitable reagent such as thionyl chloride. The resulting product is then treated with methanol to obtain the final compound, this compound. This synthesis method has been optimized by various researchers to improve the yield and purity of this compound.
Scientific Research Applications
Methyl 4-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoate has been shown to have a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. This compound has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This inhibition is believed to be due to the compound's ability to induce apoptosis, or programmed cell death, in cancer cells.
In addition to cancer research, this compound has also been studied for its potential use in the treatment of bacterial and fungal infections. The compound has been found to have antimicrobial activity against various pathogens, including Staphylococcus aureus and Candida albicans.
properties
IUPAC Name |
methyl 4-[(2-methyl-5-nitro-1,2,4-triazol-3-yl)oxy]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4O5/c1-14-11(12-10(13-14)15(17)18)20-8-5-3-7(4-6-8)9(16)19-2/h3-6H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWEABZNIAACHQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC(=N1)[N+](=O)[O-])OC2=CC=C(C=C2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.